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Introduction

The ability to label and subsequently detect, purify, or visualize RNA molecules is fundamental
to understanding their diverse roles in cellular processes, from gene expression and regulation
to catalysis and structural scaffolding. The incorporation of modified cytidine triphosphate
(CTP) analogs into RNA transcripts, either through in vitro transcription or metabolic labeling in
living cells, provides a powerful and versatile toolkit for RNA research. These analogs introduce
unique chemical functionalities, fluorescent reporters, or affinity tags into the RNA molecule,
enabling a wide array of downstream applications.

This document provides detailed application notes and protocols for the use of various CTP
analogs in RNA labeling, catering to the needs of researchers, scientists, and professionals in
drug development.

Overview of CTP Analogs and Their Applications

CTP analogs can be broadly categorized based on the type of modification and the intended
application. The choice of analog depends on the experimental goals, such as whether the
RNA will be labeled in vitro or in vivo, and the desired downstream detection or manipulation
method.

Table 1: Common CTP Analogs and Their Primary Applications
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CTP Analog
Category

Specific
Example(s)

Key Features &
Applications

Labeling Method(s)

Amine-Reactive

Analogs

Aminoallyl-CTP

Introduces a primary
amine for subsequent
coupling to NHS-ester
functionalized
molecules (e.g.,
fluorescent dyes,
biotin). Cost-effective

for indirect labeling.[1]

[2]

In vitro transcription

Bioorthogonal Analogs
(Click Chemistry)

5-Ethynyl-CTP (5-EC),
2'-Azido-2'-deoxy-CTP
(2'-Azido-CTP), 5-
Azido-PEG4-CTP

Enables highly
specific and efficient
labeling via copper-
catalyzed (CuAAC) or
strain-promoted
(SPAAC) azide-alkyne
cycloaddition.[3][4][5]
[6] Ideal for cellular
imaging and in vivo
labeling due to the
bioorthogonal nature
of the reaction.[3][4][7]

In vitro transcription,

Metabolic labeling

Directly Labeled

Fluorescent Analogs

Fluorescein-12-CTP,
tCTP (1,3-diaza-2-
oxophenothiazine-
CTP), Cy5-CTP

The fluorophore is
directly attached to
the CTP, allowing for
immediate
visualization of the
labeled RNA without a
secondary detection
step.[8][9][10][11][12]

In vitro transcription,
Metabolic labeling
(with specific analogs)

[8]

Photocrosslinking

Analogs

5-((4-
azidophenacyl)thio)cyt
idine-5'-triphosphate
(5-APAS-CTP)

Contains a
photoactivatable
group (aryl azide) that
forms covalent

In vitro transcription
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crosslinks with
interacting proteins
upon UV irradiation,
enabling the study of
RNA-protein
interactions.[13][14]
[15]

Incorporates a biotin
moiety for strong and
specific binding to
o o streptavidin, ) o
Affinity Tag Analogs Biotin-11-CTP o In vitro transcription
facilitating the
purification and
immobilization of

labeled RNA.[16]

Experimental Workflows and Protocols
Workflow 1: In Vitro RNA Labeling using CTP Analogs

This workflow outlines the general procedure for incorporating CTP analogs into RNA
transcripts using in vitro transcription, a method widely used for generating labeled RNA probes
for various applications.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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